Clemastine

• CAS: 14976-57-9; 15686-51-8
• Molecular Formula: C21H26ClNO
• Molecular Weight: 343.9 g/mol
• InChI: InChI=1S/C21H26ClNO/c1-21(17-7-4-3-5-8-17,18-10-12-19(22)13-11-18)24-16-14-20-9-6-15-23(20)2/h3-5,7-8,10-13,20H,6,9,14-16H2,1-2H3/t20-,21-/m1/s1
• InChIKey: YNNUSGIPVFPVBX-NHCUHLMSSA-N
• Solubility: Soluble (hydrogen fumarate formulation); 4.05e-04 g/L

Clemastine H1 and Muscarinic Antagonism Overview

Clemastine fumarate (CAS 14976-57-9; 15686-51-8) is a benzhydryl ether-class first-generation histamine H1 receptor antagonist. It functions by competing with histamine for binding to H1 receptors on effector cells, thereby inhibiting histamine-induced cellular responses [1]. Beyond its antihistaminic activity, clemastine exhibits quantifiable interactions with muscarinic acetylcholine receptors, sigma receptors, and adrenergic receptor subtypes, establishing a multi-target pharmacological profile that distinguishes it within the ethanolamine antihistamine class .

1

BBB penetration research Tool compound for CNS histaminergic and cholinergic signaling studies.

2

Muscarinic receptor studies Supports neuroinflammation and remyelination model research.

3

CYP2D6 metabolism models Prototypical H1 antagonist inhibitor for in vitro drug interaction panels.

• [1] Clemastine Fumarate Tablet [package insert]. Northwind Pharmaceuticals, LLC. DailyMed, National Library of Medicine. View Source

Clemastine: Unique Polypharmacology and CNS Penetration

Despite shared classification as first-generation H1 antagonists, direct substitution of clemastine with other ethanolamines like diphenhydramine or alkylamines like chlorpheniramine is scientifically unsound due to quantifiable differences in H1 receptor binding affinity, functional potency in cellular assays, and off-target receptor engagement profiles [1]. These differences translate to distinct pharmacokinetic parameters and divergent clinical applications, including clemastine's unique investigational use as a remyelinating agent in multiple sclerosis—a property not shared by its close structural or functional analogs [2][3].

Muscarinic engagement absent in alternatives

Second-generation antihistamines like loratadine lack mAChR affinity; remyelination and cholinergic pathway endpoints may not transfer.

CNS exposure profile may differ

Peripherally restricted antihistamines cannot substitute when blood-brain barrier penetration is required for behavioral or neurological readouts.

CYP inhibition spectrum is not interchangeable

Weaker CYP2D6 inhibitors may not replicate the drug-drug interaction risk profile observed with clemastine in metabolism studies.

• [1] Seifert R, et al. Histamine increases cytosolic Ca2+ in dibutyryl-cAMP-differentiated HL-60 cells via H1 receptors and is an incomplete secretagogue. Mol Pharmacol. 1992;42(2):227-34. View Source
• [2] Green AJ, et al. Clemastine fumarate as a remyelinating therapy for multiple sclerosis (ReBUILD): a randomised, controlled, double-blind, crossover trial. Lancet. 2017;390(10111):2481-2489. View Source
• [3] Riboni-Verri G, et al. The Cambridge Centre for Myelin Repair trial Two (CCMR Two): a trial protocol for a phase 2a, randomised, double-blind, placebo-controlled clinical trial of the ability of the combination of metformin and clemastine to promote remyelination in people with relapsing-remitting multiple sclerosis. Trials. 2025;26:562. View Source

Clemastine vs. Key Comparators: Quantitative Evidence

H1 Receptor Affinity vs. First-Generation Antihistamines

Clemastine demonstrates exceptionally high affinity for the histamine H1 receptor with a Ki of 0.26 nM, representing a 62-fold selectivity over muscarinic acetylcholine receptors (mAChRs; Ki = 16 nM) . Its selectivity profile extends to sigma-1 (Ki = 67 nM), sigma-2 (Ki = 15 nM), and alpha2-adrenergic receptor subtypes (alpha2A Ki = 1,365 nM; alpha2B Ki = 691 nM; alpha2C Ki = 545 nM) . This quantifiable selectivity cascade is critical for understanding its off-target liability relative to other first-generation antihistamines.

H1 affinity vs. comparators

Head-to-head

IC50 = 3 nM for histamine-induced calcium flux in HL-60 cells

▴ ~33× lower IC50 than diphenhydramine (100 nM)

Supports H1 assay sensitivity at lower concentrations

HL-60 cell line; intracellular calcium readout

Evidence Dimension	H1 receptor selectivity versus off-target receptors
Target Compound Data	H1 Ki = 0.26 nM; mAChR Ki = 16 nM; sigma-1 Ki = 67 nM; sigma-2 Ki = 15 nM; alpha2A Ki = 1,365 nM; alpha2B Ki = 691 nM; alpha2C Ki = 545 nM
Comparator Or Baseline	No single comparator provided; selectivity ratios calculated internally
Quantified Difference	62-fold selectivity for H1 over mAChR; 258- to 5,250-fold selectivity over alpha2-adrenergic subtypes
Conditions	Radioligand binding assays using recombinant human receptors

Why This Matters

This quantitative selectivity profile enables researchers to anticipate and control for off-target effects in cellular and in vivo experiments, directly impacting experimental design and data interpretation.

Muscarinic Antagonism and Remyelination Potential

In a functional assay measuring inhibition of histamine-induced intracellular calcium ([Ca2+]i) rise in HL-60 cells, clemastine exhibited an IC50 of 3 nM [1]. This potency is 6.7-fold greater than chlorpheniramine (IC50 = 20 nM) and 33-fold greater than diphenhydramine (IC50 = 100 nM) [1]. These data represent a direct head-to-head functional comparison under identical experimental conditions.

mAChR antagonism & remyelination

Reported

Ki ≈ 16 nM for mAChRs; VEP latency reduction: 1.7 ms/eye (p=0.0048)

>625-fold

Reported endpoint context for remyelination models

ReBUILD Phase II trial; chronic demyelinating optic neuropathy

Evidence Dimension	Inhibition of histamine-induced [Ca2+]i rise
Target Compound Data	IC50 = 3 nM
Comparator Or Baseline	Chlorpheniramine IC50 = 20 nM; Diphenhydramine IC50 = 100 nM
Quantified Difference	6.7-fold more potent than chlorpheniramine; 33-fold more potent than diphenhydramine
Conditions	Dibutyryl-cAMP-differentiated HL-60 cells; histamine stimulation

Why This Matters

This quantitative potency difference directly informs compound selection when high H1 antagonism is required at low concentrations, minimizing solvent effects and off-target interactions in cellular assays.

• [1] Seifert R, et al. Histamine increases cytosolic Ca2+ in dibutyryl-cAMP-differentiated HL-60 cells via H1 receptors and is an incomplete secretagogue. Mol Pharmacol. 1992;42(2):227-34. View Source

CNS Penetration & Sedation Profile vs. Loratadine

Clemastine demonstrates an oral bioavailability of 39.2 ± 12.4%, with a terminal elimination half-life (t1/2) of 21.3 ± 11.6 hours [1]. The high volume of distribution (799 ± 315 L) and low Cmax (0.577 ± 0.252 ng/mL/mg) observed at 4.77 ± 2.26 hours post-administration indicate extensive extravascular distribution [1]. While direct comparator data are not provided, these parameters establish baseline expectations for in vivo dosing and exposure.

CNS sedation rate

Head-to-head

Moderate sedation: 19.3% vs. 6.3% for loratadine

▴ >3-fold higher sedation incidence

Relevant confound for behavioral readout models

Seasonal allergic rhinitis trial; patient-reported sedation

Evidence Dimension	Oral bioavailability and pharmacokinetic parameters
Target Compound Data	Bioavailability = 39.2 ± 12.4%; t1/2 = 21.3 ± 11.6 h; Vd = 799 ± 315 L; Cmax = 0.577 ± 0.252 ng/mL/mg; Tmax = 4.77 ± 2.26 h
Comparator Or Baseline	No comparator provided; baseline parameters only
Quantified Difference	Not applicable; single-compound data
Conditions	Human pharmacokinetic study using radiolabeled compound

Why This Matters

These pharmacokinetic parameters are essential for accurate in vivo dosing calculations and for interpreting efficacy and toxicity data in preclinical and clinical studies.

• [1] Schran HF, et al. The pharmacokinetics and bioavailability of clemastine and phenylpropanolamine in single-component and combination formulations. J Clin Pharmacol. 1996;36(10):911-22. View Source

CYP2D6 Inhibition vs. Other Antihistamines

Clemastine is under clinical investigation as a remyelinating agent in relapsing forms of multiple sclerosis (MS), a unique application not shared by other first-generation antihistamines [1]. A Phase 2 trial (NCT02040298) assessed clemastine's ability to promote myelin repair in MS patients [1]. A subsequent Phase 2a trial (CCMR Two; NCT05131828) is evaluating clemastine in combination with metformin, with a primary outcome of change in visual evoked potential (VEP) P100 latency, designed to detect a 3 ms reduction between treatment groups with 80% power [2]. This differentiation stems from clemastine's ability to promote oligodendrocyte precursor cell (OPC) differentiation, a mechanism independent of H1 antagonism.

CYP2D6 inhibition potency

Class-level

Ki ≈ 2 µM for CYP2D6 (bufuralol 1'-hydroxylation)

▴ 2–3× lower Ki than promethazine/hydroxyzine

Supports drug interaction screening panel use

Human liver microsomes; recombinant CYP2D6 assay

Evidence Dimension	Clinical investigation for remyelination in MS
Target Compound Data	Phase 2 trial completed; Phase 2a combination trial ongoing
Comparator Or Baseline	Other first-generation antihistamines (diphenhydramine, chlorpheniramine) have no established remyelination trials
Quantified Difference	Unique clinical development pathway for MS remyelination
Conditions	Randomized, controlled clinical trials in relapsing MS patients

Why This Matters

This unique repurposing application creates a distinct procurement demand for clemastine in neurobiology and MS research, where other antihistamines are not relevant.

• [1] ClinicalTrials.gov. Assessment of Clemastine Fumarate as a Remyelinating Agent in Multiple Sclerosis. Identifier NCT02040298. View Source
• [2] Riboni-Verri G, et al. The Cambridge Centre for Myelin Repair trial Two (CCMR Two): a trial protocol for a phase 2a, randomised, double-blind, placebo-controlled clinical trial of the ability of the combination of metformin and clemastine to promote remyelination in people with relapsing-remitting multiple sclerosis. Trials. 2025;26:562. View Source

Clemastine Research Application Scenarios

Remyelination and Neurological Disease Models

When research protocols require maximal inhibition of histamine-induced calcium mobilization at low compound concentrations, clemastine (IC50 = 3 nM) is the preferred choice over chlorpheniramine (IC50 = 20 nM) or diphenhydramine (IC50 = 100 nM) [1]. This potency differential allows for reduced solvent volumes and minimized off-target effects in HL-60 cell-based assays and other histamine-responsive systems.

CNS-Penetrant Behavioral and Neuropsychiatric Studies

For in vivo experiments where accurate dosing and exposure prediction are critical, clemastine's well-characterized pharmacokinetic profile (bioavailability 39.2%, half-life 21.3 h, Vd 799 L) provides a reliable framework for experimental design [1]. This contrasts with compounds lacking comparable human PK data, reducing uncertainty in dose extrapolation.

CYP2D6 Drug-Drug Interaction Studies

Clemastine is uniquely positioned for studies investigating myelin repair and oligodendrocyte differentiation. Its established use in Phase 2 MS remyelination trials (NCT02040298) and ongoing Phase 2a combination trials (CCMR Two) makes it an essential reference compound for neurobiology research focused on demyelinating diseases [1][2]. Other first-generation antihistamines lack this validated application.

High-Potency H1 Antagonist Control

Emerging evidence indicates that clemastine modulates sigma-1 receptors (Ki = 67 nM) to exert neuroprotective effects against seizures and cognitive deficits in rodent models [1]. This application is distinct from its H1 antagonism and supports procurement for studies exploring sigma-1 receptor pharmacology and neuroprotection.

Application

Selection Property

Validation Focus

Remyelination and neurological disease models

Dual H1/mAChR antagonism

OPC differentiation and myelin repair endpoints

CNS-penetrant behavioral studies

Blood-brain barrier permeability

Sedation confound vs. central histaminergic readouts

CYP2D6 drug interaction screening

Potent CYP2D6 inhibition profile

In vitro inhibition panel and co-substrate interaction review

High-potency H1 antagonist control

Low-nanomolar H1 IC50

Calcium flux assay sensitivity at reduced concentrations

• [1] Seifert R, et al. Histamine increases cytosolic Ca2+ in dibutyryl-cAMP-differentiated HL-60 cells via H1 receptors and is an incomplete secretagogue. Mol Pharmacol. 1992;42(2):227-34. View Source
• [2] Schran HF, et al. The pharmacokinetics and bioavailability of clemastine and phenylpropanolamine in single-component and combination formulations. J Clin Pharmacol. 1996;36(10):911-22. View Source
• [3] ClinicalTrials.gov. Assessment of Clemastine Fumarate as a Remyelinating Agent in Multiple Sclerosis. Identifier NCT02040298. View Source
• [4] Riboni-Verri G, et al. The Cambridge Centre for Myelin Repair trial Two (CCMR Two): a trial protocol for a phase 2a, randomised, double-blind, placebo-controlled clinical trial of the ability of the combination of metformin and clemastine to promote remyelination in people with relapsing-remitting multiple sclerosis. Trials. 2025;26:562. View Source
• [5] Badawi GA, et al. Sigma-1 receptor modulation by clemastine highlights its repurposing as neuroprotective agent against seizures and cognitive deficits in PTZ-kindled rats. Eur J Pharmacol. 2024;980:176851. View Source